Cas no 88791-09-7 (Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-)

Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-, is a heterocyclic compound featuring a benzo[b]thiophene core substituted with a carboxylic acid group at the 2-position and a hydroxyl group at the 7-position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and hydroxyl groups allows for further derivatization, enabling applications in drug development, particularly for targeting biologically active molecules. Its aromatic thiophene ring enhances stability while contributing to electronic properties useful in material science. The compound is typically handled under controlled conditions due to its reactive functional groups.
Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- structure
88791-09-7 structure
Product name:Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-
CAS No:88791-09-7
MF:C9H6O3S
MW:194.207141399384
CID:621482
PubChem ID:13123233

Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy-
    • 7-hydroxy-1-benzothiophene-2-carboxylic acid
    • 88791-09-7
    • DTXSID60519729
    • 7-Hydroxybenzo[b]thiophene-2-carboxylic acid
    • SCHEMBL2000530
    • AKOS006370893
    • 7-Hydroxybenzo[b]thiophene-2-carboxylicacid
    • Inchi： InChI=1S/C9H6O3S/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4,10H,(H,11,12)
    • InChI Key： HNMNLWZGTWHBCM-UHFFFAOYSA-N
    • SMILES： C1=CC2=C(C(=C1)O)SC(=C2)C(=O)O

Computed Properties

  • Exact Mass: 194.00376522g/mol
  • Monoisotopic Mass: 194.00376522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 85.8Ų

Benzo[b]thiophene-2-carboxylic acid, 7-hydroxy- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM527996-1g
7-Hydroxybenzo[b]thiophene-2-carboxylic acid
 88791-09-7 97%
1g
 $688 2023-02-01

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